Cas no 1805594-90-4 (4-Bromomethyl-2-fluoro-5-iodopyridine)

• Product Name: 4-Bromomethyl-2-fluoro-5-iodopyridine
• CAS No: 1805594-90-4
• MF: C₆H₄BrFIN
• MW: 315.909536361694
• CID: 4901615
• Update Time: 2025-05-23

4-Bromomethyl-2-fluoro-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromomethyl-2-fluoro-5-iodopyridine

• Inchi： 1S/C6H4BrFIN/c7-2-4-1-6(8)10-3-5(4)9/h1,3H,2H2
• InChI Key： CRIXUZFRJXBZEV-UHFFFAOYSA-N
• SMILES： IC1C=NC(=CC=1CBr)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromomethyl-2-fluoro-5-iodopyridine

Comprehensive Overview of 4-Bromomethyl-2-fluoro-5-iodopyridine (CAS No. 1805594-90-4)

4-Bromomethyl-2-fluoro-5-iodopyridine (CAS No. 1805594-90-4) is a highly versatile halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl, fluoro, and iodo functional groups, serves as a critical intermediate in the synthesis of complex molecules. Its structural features make it invaluable for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern drug discovery.

In recent years, the demand for halogenated pyridines like 4-Bromomethyl-2-fluoro-5-iodopyridine has surged due to their role in developing targeted therapies and small-molecule inhibitors. Researchers are particularly interested in its potential applications in oncology and central nervous system (CNS) drug development, where halogenated compounds often exhibit enhanced binding affinity and metabolic stability. The compound's CAS No. 1805594-90-4 is frequently searched in academic and industrial databases, reflecting its growing relevance.

One of the most discussed topics in organic chemistry circles is the synthetic efficiency of 4-Bromomethyl-2-fluoro-5-iodopyridine. Its multifunctional reactivity allows for selective modifications, enabling the construction of diverse molecular architectures. For instance, the bromomethyl group can undergo nucleophilic substitution, while the iodo substituent facilitates palladium-catalyzed cross-couplings. This dual functionality aligns with the industry's push toward green chemistry and atom economy, as it reduces the need for multiple synthetic steps.

From an SEO perspective, queries such as "4-Bromomethyl-2-fluoro-5-iodopyridine synthesis" and "CAS 1805594-90-4 applications" are trending among chemists and procurement specialists. The compound's thermal stability and solubility profiles are also frequently investigated, as these properties are crucial for scaling up production. Additionally, its compatibility with flow chemistry and continuous manufacturing processes has become a hot topic, given the pharmaceutical industry's shift toward these technologies.

Another area of interest is the regioselective functionalization of 4-Bromomethyl-2-fluoro-5-iodopyridine. The presence of three distinct halogens opens avenues for site-specific modifications, a feature highly sought after in medicinal chemistry. For example, the fluoro group can influence the compound's lipophilicity and bioavailability, while the iodo moiety enables late-stage diversification via cross-coupling. These attributes make it a preferred choice for designing high-throughput screening libraries.

In conclusion, 4-Bromomethyl-2-fluoro-5-iodopyridine (CAS No. 1805594-90-4) stands out as a pivotal building block in contemporary organic synthesis. Its multifunctional design, coupled with its alignment with sustainable chemistry principles, ensures its continued prominence in research and industrial applications. As the scientific community explores new frontiers in drug discovery and material science, this compound is poised to remain a cornerstone of innovation.